N-(4-oxo-2-sulfanylidene-1H-quinazolin-3-yl)-2-phenylacetamide

• IUPAC Name: N-(4-oxo-2-sulfanylidene-1H-quinazolin-3-yl)-2-phenylacetamide
• InChI: InChI=1S/C16H13N3O2S/c20-14(10-11-6-2-1-3-7-11)18-19-15(21)12-8-4-5-9-13(12)17-16(19)22/h1-9H,10H2,(H,17,22)(H,18,20)
• InChI Key: IDHSTKJYWBMACK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC(=O)NN2C(=O)C3=CC=CC=C3NC2=S
• Molecular Formula: C16H13N3O2S
• Molecular Weight: 311.4 g/mol

Description

N-(4-oxo-2-sulfanylidene-1H-quinazolin-3-yl)-2-phenylacetamide is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. This compound is synthesized through a specific method and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. In

Scientific Research Applications

Synthesis and Microbial Studies

A study detailed the synthesis of sulfonamides bearing quinazolin-4(3H)ones, which demonstrated remarkable antibacterial and antifungal activities. The compounds were synthesized from Schiff bases and evaluated against various Gram-positive and Gram-negative bacteria, as well as fungi, showing significant inhibitory effects (Patel et al., 2010).

Antiviral Activities

Another research effort synthesized novel quinazolin-4(3H)-ones via microwave technique and assessed their antiviral activities against a range of respiratory and biodefense viruses. Some derivatives showed potent activity against avian influenza and moderate activity against Venezuelan equine encephalitis and Tacaribe viruses, underlining their potential in antiviral therapy (Selvam et al., 2007).

Anticancer Properties

Research into N-cycloalkyl-(cycloalkylaryl)-2-[(3-R-2-oxo-2H-[1,2,4]triazino[2,3-c]quinazolin-6-yl)thio]acetamides has unveiled their synthesis and potential as anticancer agents. These compounds demonstrated selective influence on non-small cell lung and CNS cancer cell lines, suggesting significant therapeutic potential (Berest et al., 2011).

Human Histamine H4 Receptor Inverse Agonists

A study focusing on the optimization of quinazoline derivatives for improved physicochemical properties led to the identification of sulfonamide analogues with excellent affinity for the human histamine H4 receptor. These compounds, acting as inverse agonists, showcased anti-inflammatory activity in animal models, indicating their potential in treating inflammatory conditions (Smits et al., 2010).

Antimalarial Sulfonamides Against COVID-19

A theoretical investigation into antimalarial sulfonamides explored their utilization against COVID-19 through computational calculations and molecular docking studies. The research highlighted the antimalarial activity and proposed the potential effectiveness of these compounds against SARS-CoV-2, demonstrating their versatility in drug repurposing efforts (Fahim & Ismael, 2021).